Cas no 873001-54-8 (3,29-Dibenzoyl Rarounitriol)

3,29-dibenzoyl rarounitriol is a major bioactive compound of polychlorinated triterpene esters in Trichosanthes kirilowii, which can be used as a quantitative marker of Trichosanthes kirilowii

3,29-Dibenzoyl Rarounitriol structure

Product Name:3,29-Dibenzoyl Rarounitriol

CAS No:873001-54-8

Molecular Formula:C₄₄H₅₈O₅

Molecular Weight:666.928333759308

MDL:MFCD12032051

CID:69185

PubChem ID:11556558

3,29-Dibenzoyl Rarounitriol Properties

Names and Identifiers

- 3,29-Dibenzoyl rarounitriol
- 26-Norolean-8-ene-3,7,29-triol,13-methyl-, 3,29-dibenzoate, (3a,7b,20a)- (9CI)
- C44H58O5
- Y0012
- 001D548
- 3alpha,29-Bis(benzoyloxy)-D:C-friedo-5alpha-oleana-8-ene-7beta-ol
- 3,29-O-Dibenzoylmultiflor-8-en-3α,7β,29-triol
- HY-N0357
- 3,29-Dibenzoyl karounitriol
- 1ST159499
- CS-0008909
- [(2R,4aS,6aS,7S,8aR,10R,12aS,14aS,14bR)-10-(benzoyloxy)-7-hydroxy-2,4a,6a,9,9,12a,14a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,13,14,14b-tetradecahydropicen-2-yl]methyl benzoate
- MFCD12032051
- AC-34192
- 873001-54-8
- AKOS030530378
- [(2R,4aS,6aS,7S,8aR,10R,12aS,14aS,14bR)-10-benzoyloxy-7-hydroxy-2,4a,6a,9,9,12a,14a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,13,14,14b-tetradecahydropicen-2-yl]methyl benzoate
- 3,29-Dibenzoyl karounitriol3,29-Dibenzoyl karounitriol
- PD125759
- AS-83361
- DA-69855
- +Expand
- MDL： MFCD12032051
- InChIKey： ZRKGVMOZKMBTHF-DUVCPVCPSA-N
- Inchi： 1S/C44H58O5/c1-39(2)33-26-32(45)36-31(42(33,5)20-19-35(39)49-38(47)30-16-12-9-13-17-30)18-21-43(6)34-27-40(3,22-23-41(34,4)24-25-44(36,43)7)28-48-37(46)29-14-10-8-11-15-29/h8-17,32-35,45H,18-28H2,1-7H3/t32-,33-,34+,35+,40+,41+,42+,43-,44+/m0/s1
- SMILES： C[C@@]12C3[C@H](C[C@H]4C(C)(C)[C@H](OC(C5C=CC=CC=5)=O)CC[C@@]4(C=3CC[C@]1([C@@H]1C[C@](C)(COC(C3C=CC=CC=3)=O)CC[C@@]1(CC2)C)C)C)O

Computed Properties

Exact Mass: 666.428425g/mol
Surface Charge: 0
XLogP3: 10.4
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 7
Monoisotopic Mass: 666.428425g/mol
Monoisotopic Mass: 666.428425g/mol
Topological Polar Surface Area: 72.8Å²
Heavy Atom Count: 49
Complexity: 1320
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 666.9

Experimental Properties

LogP: 9.98560
PSA: 72.83000
Boiling Point: 706.5±60.0 °C at 760 mmHg
Melting Point: 162-164℃
Flash Point: 203.9±26.4 °C
Color/Form: Powder
Density: 1.16

3,29-Dibenzoyl Rarounitriol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GV99-1mg	3,29-Dibenzoyl rarounitriol	873001-54-8	≥95%	1mg	$73.00	2024-04-20
A2B Chem LLC	AH86205-1mg	3,29-Dibenzoyl rarounitriol	873001-54-8	≥95%	1mg	$30.00	2024-04-19
Aaron	AR00GVHL-10mg	3,29-Dibenzoyl rarounitriol	873001-54-8	98%	10mg	$273.00
Chemenu	CM154184-10mg	((2R,4aS,6aS,7S,8aR,10R,12aS,14aS,14bR)-10-(benzoyloxy)-7-hydroxy-2,4a,6a,9,9,12a,14a-heptamethyl-1,2,3,4,4a,5,6,6a,7,8,8a,9,10,11,12,12a,13,14,14a,14b-icosahydropicen-2-yl)methyl benzoate	873001-54-8	97%	10mg	$417
ChemFaces	CFN90576-10mg	3,29-Dibenzoyl karounitriol	873001-54-8	>=98%	10mg	$178
ChemScence	CS-0008909-5mg	3,29-Dibenzoyl rarounitriol	873001-54-8		5mg	$202.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP0052-10mg	3,29-Dibenzoyl rarounitriol	873001-54-8	98%	10mg	$120	2023-09-20
Crysdot LLC	CD12021266-10mg	3,29-Dibenzoyl rarounitriol	873001-54-8	97%	10mg	$445
DC Chemicals	DCE-025-20 mg	3,29-Dibenzoyl rarounitriol	873001-54-8	>98%, Standard References Grade	20mg	$280.0	2022-03-01
eNovation Chemicals LLC	D962435-50mg	3,29-Dibenzoyl rarounitriol	873001-54-8	97%	50mg	$550	2021-10-21

3,29-Dibenzoyl Rarounitriol Suppliers

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Amadis Chemical Company Limited

(CAS:873001-54-8)3,29-Dibenzoyl Rarounitriol

Purity:99%

Quantity:10mg

Price($):338.0